Cas no 1702092-46-3 (2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine)

2,2-Difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine is a fluorinated amine derivative featuring a methoxy- and methyl-substituted aromatic ring. The presence of difluoromethyl groups adjacent to the amine functionality enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural motif is particularly useful in the development of bioactive compounds, where the fluorine atoms can improve metabolic stability and binding affinity. The compound’s well-defined stereochemistry and purity make it suitable for precise synthetic applications. Its stability under standard conditions ensures reliable handling and storage, while its reactivity allows for selective functionalization in complex molecular frameworks.
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine structure
1702092-46-3 structure
Product Name:2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
CAS No:1702092-46-3
MF:C10H13F2NO
MW:201.213129758835
CID:6421397
PubChem ID:103516607
Update Time:2025-10-17

2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
    • EN300-1935272
    • 1702092-46-3
    • Inchi: 1S/C10H13F2NO/c1-6-3-4-8(14-2)7(5-6)9(13)10(11)12/h3-5,9-10H,13H2,1-2H3
    • InChI Key: GSMPEBTZFYUSBU-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=C(C)C=CC=1OC)N)F

Computed Properties

  • Exact Mass: 201.09652036g/mol
  • Monoisotopic Mass: 201.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1935272-0.05g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
0.05g
$888.0 2023-09-17
Enamine
EN300-1935272-0.1g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
0.1g
$930.0 2023-09-17
Enamine
EN300-1935272-0.25g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
0.25g
$972.0 2023-09-17
Enamine
EN300-1935272-0.5g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
0.5g
$1014.0 2023-09-17
Enamine
EN300-1935272-1.0g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
1g
$1442.0 2023-06-02
Enamine
EN300-1935272-2.5g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
2.5g
$2071.0 2023-09-17
Enamine
EN300-1935272-5.0g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
5g
$4184.0 2023-06-02
Enamine
EN300-1935272-10.0g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
10g
$6205.0 2023-06-02
Enamine
EN300-1935272-1g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
1g
$1057.0 2023-09-17
Enamine
EN300-1935272-5g
2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
1702092-46-3
5g
$3065.0 2023-09-17

Additional information on 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine

Compound CAS No. 1702092-46-3: 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine

The compound with CAS No. 1702092-46-3, commonly referred to as 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of amines, specifically secondary amines, and features a substituted phenyl group attached to an ethanamine backbone with two fluorine atoms at the alpha position. The presence of the methoxy and methyl groups on the aromatic ring introduces additional complexity and functional diversity to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution and coupling reactions. Researchers have demonstrated that the synthesis can be optimized by employing transition metal catalysts, such as palladium complexes, which significantly enhance the reaction efficiency and yield high-purity products. The synthesis pathway involves several key steps, including the preparation of intermediate aryl halides and subsequent coupling reactions under controlled conditions.

One of the most promising applications of 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine lies in its potential as a building block in drug discovery programs. The compound's structure suggests that it could serve as a lead molecule for developing bioactive agents targeting specific biological pathways. For instance, studies have shown that analogs of this compound exhibit moderate inhibitory activity against certain kinases, making them candidates for anticancer drug development.

In addition to its pharmacological applications, this compound has also been explored in materials science for its potential use in polymer synthesis and surface modification. The fluorine atoms in the molecule contribute to its hydrophobicity and thermal stability, which are desirable properties for advanced materials used in high-performance applications such as aerospace and electronics.

From an environmental perspective, researchers have conducted toxicity studies to assess the safety profile of CAS No. 1702092-46-3. Preliminary results indicate that the compound exhibits low acute toxicity in standard assays, suggesting that it may pose minimal risks under controlled usage conditions. However, further long-term studies are required to fully understand its environmental impact and biodegradation pathways.

The structural uniqueness of 2,2-difluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine also makes it an attractive candidate for exploring novel chemical reactions and catalytic processes. Recent investigations have focused on its reactivity under various conditions, including photochemical reactions and enzymatic transformations, which could unlock new synthetic routes for complex molecules.

In conclusion, CAS No. 1702092-46-3 represents a versatile compound with significant potential across multiple disciplines. Its synthesis has been refined through cutting-edge methodologies, and its applications span drug discovery, materials science, and chemical catalysis. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.